N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfonylbenzamide

• IUPAC Name: N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfonylbenzamide
• InChI: InChI=1S/C19H19N3O6S/c1-4-29(24,25)16-7-5-6-12(10-16)17(23)20-19-22-21-18(28-19)13-8-14(26-2)11-15(9-13)27-3/h5-11H,4H2,1-3H3,(H,20,22,23)
• InChI Key: AZULPRZKUDAISA-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=CC=CC(=C1)C(=O)NC2=NN=C(O2)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C19H19N3O6S
• Molecular Weight: 417.4 g/mol

Description

N-[5-(3,5-dimethoxyphenyl)-1,3,4-oxadiazol-2-yl]-3-ethylsulfonylbenzamide, also known as DMTB, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields.

Scientific Research Applications

Antimicrobial and Anti-Proliferative Activities

1,3,4-Oxadiazole derivatives have been explored for their potent antimicrobial and anti-proliferative activities. For instance, certain N-Mannich bases of 5-(3,4-dimethoxyphenyl)-1,3,4-oxadiazole displayed broad-spectrum antibacterial activities against pathogenic Gram-positive, Gram-negative bacteria, and Candida albicans. Additionally, these compounds demonstrated anti-proliferative activity against various cancer cell lines including prostate, colorectal, hepatocellular carcinoma, epithelioid carcinoma, and breast cancer cell lines, with compounds exhibiting optimal activities against these cell lines (Al-Wahaibi et al., 2021).

Antibacterial Activity and Mechanism of Action in Agricultural Context

Sulfone derivatives containing 1,3,4-oxadiazole moieties have shown promising antibacterial activities against rice bacterial leaf blight caused by Xanthomonas oryzae pv. oryzae. These compounds not only effectively reduce the disease but also enhance plant resistance by stimulating the increase in superoxide dismutase (SOD) and peroxidase (POD) activities in rice. One specific derivative demonstrated exceptional effectiveness in reducing bacterial leaf blight, highlighting the potential for developing new agrochemicals to combat plant diseases (Shi et al., 2015).

Synthesis and Biological Evaluation

The synthesis and biological evaluation of 1,3,4-oxadiazole derivatives have been a focus of research due to their diverse biological activities. A novel series of these compounds were synthesized and evaluated for their biological activities, including enzyme inhibition and antibacterial properties. These studies contribute to the understanding of the structure-activity relationships necessary for the development of new therapeutic agents (Khalid et al., 2016).